Cas no 1421491-55-5 (4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide
• CAS No: 1421491-55-5
• MF: C₁₉H₁₈BrNO₃S
• MW: 420.320123195648
• CID: 6090301
• PubChem ID: 71787953
• Update Time: 2025-06-08

4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide
• 4-bromo-N-(3-hydroxy-3-naphthalen-1-ylpropyl)benzenesulfonamide
• 1421491-55-5
• AKOS024536870
• 4-bromo-N-[3-hydroxy-3-(naphthalen-1-yl)propyl]benzene-1-sulfonamide
• 4-bromo-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)benzenesulfonamide
• VU0535473-1
• F6190-2305

• Inchi： 1S/C19H18BrNO3S/c20-15-8-10-16(11-9-15)25(23,24)21-13-12-19(22)18-7-3-5-14-4-1-2-6-17(14)18/h1-11,19,21-22H,12-13H2
• InChI Key： IGMDLGPWWVZTOH-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2=C3C(C=CC=C3)=CC=C2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 419.01908g/mol
• Monoisotopic Mass: 419.01908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide

Chemical Profile of 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide (CAS No. 1421491-55-5)

4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide, identified by the CAS number 1421491-55-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including a bromine substituent, a hydroxyl group, and a naphthalene moiety, which collectively contribute to its unique chemical properties and reactivity.

The presence of the bromo atom in the molecular framework suggests potential utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. These reactions are particularly valuable in drug discovery, enabling the construction of intricate scaffolds with desired pharmacological profiles. Additionally, the naphthalen-1-yl group introduces a rigid aromatic system that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

The 3-hydroxy substituent is another critical feature of this compound, as hydroxyl groups are frequently involved in hydrogen bonding interactions and can modulate binding affinity to biological receptors. In pharmaceutical applications, such functional groups often play a pivotal role in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The sulfonamide moiety at the 1-position further enhances the compound's potential bioactivity by serving as a hydrogen bond acceptor and participating in dipole-dipole interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of sulfonamide derivatives to various protein targets with high accuracy. Studies have shown that compounds containing sulfonamide groups exhibit promising activity against enzymes such as carbonic anhydrase, which is relevant in treating conditions like glaucoma and altitude sickness. The structural features of 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide make it a candidate for further exploration in this context.

The hydroxyl group positioned at the 3-position relative to the sulfonamide moiety may also contribute to the compound's ability to engage in multiple binding interactions with biological targets. This property is particularly advantageous in designing molecules with enhanced target specificity and reduced off-target effects. In drug development pipelines, compounds that can interact with multiple residues within a target protein often exhibit superior pharmacological profiles compared to those with limited binding interactions.

Moreover, the bromo substituent at the 4-position of the benzene ring can serve as a handle for further functionalization via palladium-catalyzed reactions. Such transformations are instrumental in generating libraries of derivatives for high-throughput screening (HTS) campaigns. The ability to systematically modify this compound's structure allows medicinal chemists to optimize its potency, selectivity, and pharmacokinetic properties. Recent studies have highlighted the importance of structural diversity in sulfonamide-based drug candidates, emphasizing the need for innovative synthetic strategies.

In vitro studies have begun to elucidate the potential biological activities of 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The combination of its structural features—such as the bromo, hydroxyl, and naphthalen-1-yl moieties—makes it an intriguing candidate for further investigation into its mechanism of action.

The sulfonamide group is particularly noteworthy for its role in medicinal chemistry due to its versatility and broad spectrum of bioactivity. Sulfonamides have been successfully incorporated into numerous FDA-approved drugs, highlighting their therapeutic significance. The presence of both hydrophilic (hydroxyl) and lipophilic (naphthalen-1-yl) regions in 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide suggests that it may possess favorable pharmacokinetic properties, including adequate solubility and bioavailability.

Recent research has also explored the use of sulfonamides as probes for understanding enzyme function and disease mechanisms. For instance, sulfonamides have been employed as transition-state analogs in enzyme inhibition studies, providing valuable insights into catalytic mechanisms. The structural complexity of 4-bromo-N-3-hydroxy-3-(naphthalen-1-yl)propylbenzene-1-sulfonamide positions it as a promising tool for such investigations.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination reactions at specific positions on the benzene ring, followed by nucleophilic substitution or addition reactions to introduce the hydroxyl and naphthalenyl groups. Advanced techniques such as flow chemistry may be employed to enhance reaction efficiency and scalability.

In conclusion,4-bromo-N-3-hydroxy-3-(naphthalen-1-y l)propylbenzene - 1 - sulf on am ide (CAS No. 1421491 - 55 - 5) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups— including bromo, hydroxyl, and naphthalen - 1 - yl—makes it an attractive candidate for further exploration into drug discovery efforts targeting various diseases. Ongoing studies aim to fully characterize its biological activities and develop novel therapeutic applications based on its scaffold.